molecular formula C8H10N2 B1172536 SodiumPhosphateMonobasicDihydrate CAS No. 13472-38-0

SodiumPhosphateMonobasicDihydrate

Cat. No. B1172536
CAS RN: 13472-38-0
InChI Key:
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Description

Sodium Phosphate Monobasic Dihydrate, also referred to as sodium dihydrogen phosphate, is a chemical reagent with high buffering capacity and is used for preparing biological buffers . It is a saline laxative that is thought to work by increasing fluid in the small intestine .


Synthesis Analysis

The salt is obtained by partial neutralization of phosphoric acid . A 1M solution can be prepared by dissolving 119.98 g of Sodium phosphate monobasic (Na2HPO4, Molecular weight 119.98) in deionized water to a final volume of 1000 ml .


Molecular Structure Analysis

The molecular formula of Sodium Phosphate Monobasic Dihydrate is H6NaO6P . It consists of sodium cations (Na+) and dihydrogen phosphate anions (H2PO− 4) .


Chemical Reactions Analysis

Sodium phosphate reacts with hydrochloric acid to form phosphoric acid and sodium chloride . When heated at 550 °C, anhydrous trisodium trimetaphosphate is formed .


Physical And Chemical Properties Analysis

Sodium Phosphate Monobasic Dihydrate appears as white powder or crystals . It has a density of 2.36 g/cm 3 (anhydrous) and is soluble in water .

Mechanism of Action

Sodium phosphate is thought to work by increasing the amount of solute present in the intestinal lumen thereby creating an osmotic gradient which draws water into the lumen .

Safety and Hazards

Sodium Phosphate Monobasic Dihydrate may be harmful if inhaled, absorbed through skin, or swallowed . It is advised to avoid ingestion and inhalation, avoid contact with skin, eyes or clothing, and avoid dust formation .

Future Directions

Sodium Phosphate Monobasic Dihydrate is a common industrial chemical and is often used in foods and in water treatment . It is also used as a thickening agent and emulsifier . The pH of such formulations is generally adjusted by mixtures of various sodium phosphates, such as this salt .

properties

CAS RN

13472-38-0

Product Name

SodiumPhosphateMonobasicDihydrate

Molecular Formula

C8H10N2

Molecular Weight

0

Origin of Product

United States

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